Cas no 886510-21-0 (3-Fluoro-2-(trifluoromethyl)pyridine)

• Product name: 3-Fluoro-2-(trifluoromethyl)pyridine
• CAS No: 886510-21-0
• MF: C₆H₃F₄N
• MW: 165.08833527565
• MDL: MFCD08437598
• CID: 1926927
• PubChem ID: 23321201

3-Fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(trifluoromethyl)pyridine
• 3-Fluoro-2-trifluoromethylpyridine
• SureCN9065844
• PB14579
• 3-fluoranyl-2-(trifluoromethyl)pyridine
• 2-TRIFLUOROMETHYL-3-FLUOROPYRIDINE
• KB-236061
• C6H3F4N
• AK165252
• FCH859451
• STL557345
• BBL103535
• 3-Fluoro-2-(trifluoromethyl);pyridine
• PC250005
• A803089
• 3-Fluoro-2-(trifluoromethyl)pyridine (ACI)
• 3-Fluoro-2-(trifluoromethyl)pyridine

• MDL： MFCD08437598
• Inchi： 1S/C6H3F4N/c7-4-2-1-3-11-5(4)6(8,9)10/h1-3H
• InChI Key： OQNWCFXTGANWQI-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.384 g/mL at 25 °C
• Boiling Point: 113.5±35.0℃ (760 Torr)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.409

3-Fluoro-2-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1992 6.1(3) / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36-45
• Hazardous Material Identification：

Additional information on 3-Fluoro-2-(trifluoromethyl)pyridine

Research Briefing on 3-Fluoro-2-(trifluoromethyl)pyridine (CAS: 886510-21-0) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-2-(trifluoromethyl)pyridine (CAS: 886510-21-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound, characterized by the presence of both fluorine and trifluoromethyl groups on the pyridine ring, exhibits enhanced metabolic stability, lipophilicity, and bioavailability, making it a valuable scaffold in drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors, antiviral agents, and agrochemicals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Fluoro-2-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the incorporation of this moiety significantly improved the binding affinity and selectivity of the inhibitors, leading to enhanced therapeutic efficacy in preclinical models of autoimmune diseases. The researchers utilized a combination of molecular docking and X-ray crystallography to elucidate the structural basis of these interactions, providing valuable insights for future drug design efforts.

Another notable application of 3-Fluoro-2-(trifluoromethyl)pyridine was reported in a 2022 ACS Chemical Biology article, where it was employed as a fluorinated analog in the development of positron emission tomography (PET) tracers. The study highlighted the compound's ability to serve as a radiolabeling precursor, enabling the visualization of target proteins in vivo with high specificity. This advancement holds promise for the non-invasive monitoring of disease progression and treatment response in oncology and neurology.

Recent synthetic methodologies have also focused on optimizing the production of 3-Fluoro-2-(trifluoromethyl)pyridine to meet the growing demand in pharmaceutical and agrochemical industries. A 2023 Organic Process Research & Development paper described a scalable and cost-effective route for its synthesis, employing continuous flow chemistry to achieve high yields and purity. This innovation addresses previous challenges associated with the large-scale preparation of fluorinated pyridines, paving the way for broader industrial applications.

In conclusion, 3-Fluoro-2-(trifluoromethyl)pyridine (CAS: 886510-21-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in the development of next-generation therapeutics and imaging agents. Ongoing research efforts are expected to further expand its utility, particularly in the realms of targeted drug delivery and precision medicine.